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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the fundamental molecular characteristics of 4-
Acetamido-2-hydroxybutanoic acid, a key derivative of the neuro-related compound 4-
Amino-2-hydroxybutanoic acid. Understanding these core properties is essential for its
application in synthesis, metabolic studies, and drug development.

Core Molecular Attributes

4-Acetamido-2-hydroxybutanoic acid is structurally derived from its parent amino acid, 4-
Amino-2-hydroxybutanoic acid, through the acetylation of the primary amine at the 4-position.
This modification, the addition of an acetyl group (CHsCO-), significantly alters its chemical
properties, including its molecular weight and formula.

The established molecular formula for 4-Acetamido-2-hydroxybutanoic acid is CeH11NOa.

The molecular weight of this compound has been determined to be 161.16 g/mol . This value is
a critical parameter for a wide range of experimental procedures, including quantitative
analysis, solution preparation, and stoichiometric calculations in synthetic chemistry.
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Derivation from 4-Amino-2-hydroxybutanoic Acid

The causality behind the molecular formula and weight of 4-Acetamido-2-hydroxybutanoic
acid is best understood by examining its precursor.

¢ 4-Amino-2-hydroxybutanoic Acid: This foundational molecule possesses a molecular formula
of CaHoNOs and a molecular weight of approximately 119.12 g/mol [1][2][3]. It features a
primary amine (-NHz), a hydroxyl group (-OH), and a carboxylic acid (-COOH).

o Acetylation Process: The synthesis of the target compound involves the formation of an
amide bond by replacing one of the hydrogen atoms on the terminal amino group with an
acetyl group. This net addition of a C2H20 functional group results in the observed increase
in atomic counts and overall molecular mass.

The diagram below illustrates this chemical transformation and the relationship between the
two molecules.

Caption: Chemical conversion from the amino acid to the acetamido derivative.

Quantitative Data Summary

For clarity and ease of comparison, the fundamental quantitative data for 4-Acetamido-2-
hydroxybutanoic acid and its direct precursor are summarized in the table below. This
structured presentation allows for rapid assessment of the molecular changes resulting from
acetylation.

Compound Molecular Formula Molecular Weight ( g/mol )

4-Amino-2-hydroxybutanoic

CaHsNO 119.12[1][2][3
Acid aHoNOs [12103]

4-Acetamido-2-
) ) CeH11NOa4 161.16
hydroxybutanoic Acid

Experimental and Analytical Considerations

The precise molecular weight of 161.16 g/mol is paramount for laboratory applications.
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Protocol: Preparation of a Standard Solution (e.g., 10
mM)

A self-validating protocol for preparing a standard solution relies on the accuracy of the
molecular weight.

Methodology:

e Mass Calculation: To prepare a 10 mM (0.010 mol/L) solution, calculate the required mass
using the formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) For
100 mL (0.1 L): Mass = 0.010 mol/L x 0.1 L x 161.16 g/mol = 0.16116 g

e Weighing: Using a calibrated analytical balance, accurately weigh 161.2 mg of 4-Acetamido-
2-hydroxybutanoic acid. The accuracy of this step is foundational to the entire experiment.

o Dissolution: Quantitatively transfer the weighed solid to a 100 mL volumetric flask. Add a
portion of the desired solvent (e.g., deionized water, buffer) and gently agitate to dissolve the
compound completely.

e Volume Adjustment: Once fully dissolved, carefully add the solvent to the calibration mark on
the volumetric flask.

Homogenization: Cap the flask and invert it multiple times to ensure a homogenous solution.

This protocol, grounded in the precise molecular weight, ensures the preparation of a solution
with a reliable and reproducible concentration, which is critical for dose-response assays,
kinetic studies, and as a reference standard in analytical methods like HPLC or Mass
Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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